Cas no 13918-37-1 (Fayalite (Fe2(SiO4)))

• Product Name: Fayalite (Fe2(SiO4))
• CAS No: 13918-37-1
• MF: Fe₂H₄O₄Si
• MW: 207.804863929749
• CID: 187066
• PubChem ID: 166944
• Update Time: 2025-04-19

Fayalite (Fe2(SiO4)) Chemical and Physical Properties

Names and Identifiers

• Fayalite (Fe2(SiO4))
• Diiron silicon tetraoxide
• iron(2+),silicic acid
• AC1L4Z0M
• AR-1L4209
• EINECS 237-687-3
• silicic acid(h4sio4), iron(2+) salt(1:2)
• Iron(II) orthosilicate
• Orthosilicic acid diiron(II) salt
• Fayalite, naturally occuring mineral
• Fayalite
• iron(2+);silicic acid
• 13918-37-1

• Inchi： 1S/2Fe.H4O4Si/c;;1-5(2,3)4/h;;1-4H/q2*+2;
• InChI Key： JHEFLPGCJCTLDM-UHFFFAOYSA-N
• SMILES： [Fe+2].[Fe+2].[Si](O)(O)(O)O

Computed Properties

• Exact Mass: 207.857769
• Monoisotopic Mass: 207.857769
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 19.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 80.92000
• LogP: -2.61380